Cas no 2034531-53-6 (N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide)

• Product Name: N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide
• CAS No: 2034531-53-6
• MF: C₁₉H₁₅N₅O₂
• MW: 345.354703187943
• CID: 5335565
• Update Time: 2025-06-11

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)isoquinoline-1-carboxamide
• N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide
• N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide

• Inchi： 1S/C19H15N5O2/c25-18(17-14-6-2-1-5-13(14)9-10-20-17)21-11-12-24-19(26)15-7-3-4-8-16(15)22-23-24/h1-10H,11-12H2,(H,21,25)
• InChI Key： KRBZNQYVHVSFKN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1CCNC(C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• XLogP3: 3.1
• Topological Polar Surface Area: 87

Additional information on N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide

Comprehensive Overview of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide (CAS No. 2034531-53-6)

The compound N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide (CAS No. 2034531-53-6) is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This molecule features a unique combination of a benzotriazinone core and an isoquinoline carboxamide moiety, which contributes to its diverse biological activities. Researchers are particularly interested in its role as a modulator of specific enzymatic pathways, making it a promising candidate for further investigation.

One of the key structural highlights of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide is its heterocyclic framework, which is known to interact with various biological targets. The benzotriazinone segment is often associated with anti-inflammatory and anticancer properties, while the isoquinoline group is frequently explored for its neuroprotective and antimicrobial effects. This dual functionality positions the compound as a versatile scaffold for designing novel therapeutics.

In the context of current research trends, N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide aligns with the growing demand for small-molecule inhibitors and targeted therapies. With the rise of personalized medicine, compounds like this are being scrutinized for their ability to selectively modulate disease-related proteins. For instance, its potential interaction with kinase enzymes has sparked interest in oncology research, where kinase inhibitors are a cornerstone of modern treatment regimens.

The synthesis of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methodologies are critical for ensuring the compound's suitability for preclinical studies, where consistency and scalability are paramount.

From a pharmacological perspective, preliminary studies suggest that N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its moderate lipophilicity and molecular weight make it a viable candidate for oral administration, a feature highly sought after in drug development. Additionally, its stability under physiological conditions enhances its potential for further clinical evaluation.

The compound's mechanism of action is still under investigation, but early data indicate that it may interfere with signal transduction pathways involved in cell proliferation and inflammation. This aligns with the broader scientific community's focus on identifying multi-target agents that can address complex diseases like cancer and autoimmune disorders. As such, N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide represents a compelling area of study for researchers exploring next-generation therapeutics.

In summary, N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]isoquinoline-1-carboxamide (CAS No. 2034531-53-6) is a chemically intricate and biologically promising compound. Its structural uniqueness and potential therapeutic applications make it a subject of ongoing research, particularly in the fields of medicinal chemistry and drug discovery. As scientific understanding of its properties deepens, this molecule may pave the way for innovative treatments addressing unmet medical needs.